Cas no 135498-07-6 ((8Z,14Z)-8,14-Eicosadienoic Acid)

• Product Name: (8Z,14Z)-8,14-Eicosadienoic Acid
• CAS No: 135498-07-6
• MF: C₂₀H₃₆O₂
• MW: 308.498646736145
• MDL: MFCD11976919
• CID: 1238347
• PubChem ID: 53393964
• Update Time: 2025-06-22

(8Z,14Z)-8,14-Eicosadienoic Acid Chemical and Physical Properties

Names and Identifiers

• icosa-8,14-dienoic acid
• 8(Z),14(Z)-Eicosadienoic Acid
• EICOSADIENOIC ACID (8Z,14Z)
• 135498-07-6
• 8(Z), 14(Z)-EICOSADIENOIC ACID
• HY-138889
• (8Z,14Z)-icosa-8,14-dienoic acid
• LAX
• CS-0173209
• 8Z,14Z-Eicosadienoic acid
• SCHEMBL13284670
• (8Z,14Z)-Eicosadienoic acid
• J-006706
• CHEBI:180518
• (8Z,14Z)-8,14-Eicosadienoic Acid

• MDL： MFCD11976919
• Inchi： 1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,12-13H,2-5,8-11,14-19H2,1H3,(H,21,22)/b7-6-,13-12-
• InChI Key： DONHHCGFNMNGPH-ASZCUJMBSA-N
• SMILES： OC(CCCCCC/C=C\CCCC/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 308.271530387g/mol
• Monoisotopic Mass: 308.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 7.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on (8Z,14Z)-8,14-Eicosadienoic Acid

Introduction to (8Z,14Z)-8,14-Eicosadienoic Acid (CAS No. 135498-07-6)

(8Z,14Z)-8,14-Eicosadienoic Acid, identified by the Chemical Abstracts Service registry number CAS No. 135498-07-6, is a polyunsaturated fatty acid that has garnered significant attention in the field of biochemistry and pharmacology due to its unique structural properties and potential biological activities. This compound, characterized by its (8Z,14Z) geometric configuration, belongs to the class of eicosanoids, which are signaling molecules derived from fatty acids. The specific double bond positions in its carbon chain contribute to its distinct reactivity and biological interactions.

The molecular structure of (8Z,14Z)-8,14-Eicosadienoic Acid consists of a 20-carbon backbone with double bonds at the 8th and 14th positions. This configuration imparts a high degree of unsaturation, making it a potent candidate for modulating various cellular processes. The presence of these double bonds influences its physical properties, such as solubility and melting point, which are critical factors in its potential applications in drug formulations and biochemical studies.

Recent research has highlighted the therapeutic potential of (8Z,14Z)-8,14-Eicosadienoic Acid in several areas of medical science. One of the most promising applications is in the field of cardiovascular health. Studies have demonstrated that this compound can interfere with inflammatory pathways associated with atherosclerosis, a major contributor to coronary artery disease. The anti-inflammatory effects of (8Z,14Z)-8,14-Eicosadienoic Acid are attributed to its ability to modulate the production of cytokines and other inflammatory mediators.

In addition to its cardiovascular benefits, (8Z,14Z)-8,14-Eicosadienoic Acid has shown promise in neuroprotective therapies. Emerging evidence suggests that it may help protect against neurodegenerative diseases by reducing oxidative stress and inflammation in neural tissues. The compound's ability to cross the blood-brain barrier enhances its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Researchers are particularly interested in its role in mitigating neuroinflammation, which is a key pathological feature of these disorders.

The anti-cancer properties of (8Z,14Z)-8,14-Eicosadienoic Acid are another area of active investigation. Preclinical studies have indicated that this fatty acid can induce apoptosis in certain cancer cell lines while sparing healthy cells. Its mechanism involves the activation of intracellular signaling pathways that lead to programmed cell death. Furthermore, its ability to inhibit tumor angiogenesis suggests that it may have a role in preventing the growth and spread of cancerous tumors.

The compound's potential in metabolic disorders is also being explored. Research has shown that (8Z,14Z)-8,14-Eicosadienoic Acid can improve insulin sensitivity and reduce hyperglycemia in animal models of diabetes. These findings are particularly significant given the rising prevalence of type 2 diabetes worldwide. By enhancing insulin action and reducing oxidative stress in pancreatic beta cells, this compound may offer a novel approach to managing blood sugar levels.

The pharmacokinetic profile of (8Z,14Z)-8,14-Eicosadienoic Acid is another critical aspect that has been studied extensively. Its bioavailability and metabolic fate are influenced by factors such as dosage form, route of administration, and interactions with other drugs. Understanding these parameters is essential for optimizing therapeutic regimens and minimizing potential side effects. Advanced analytical techniques have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, (8Z)-Eicosadienoic Acid, with its unique chemical structure and multifaceted biological activities, represents a promising candidate for therapeutic intervention in various diseases. Ongoing research continues to uncover new mechanisms by which this compound exerts its beneficial effects on human health. The integration of computational modeling and high-throughput screening technologies is accelerating the discovery process. As our understanding of its pharmacological actions grows, so does the potential for developing novel treatments based on this remarkable fatty acid.